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Compound of Interest

Compound Name: Lachnumon

Cat. No.: B1674218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chlorinated fungal metabolite,

Lachnumon. It details its discovery, origin, biological activities, and the experimental protocols

utilized in its characterization. This document is intended to serve as a core resource for

researchers and professionals in the fields of natural product chemistry, mycology, and drug

development.

Discovery and Origin
Lachnumon is a natural product first isolated from submerged cultures of the ascomycete

fungus Lachnum papyraceum (Karst.) Karst.[1][2]. This fungus is known to inhabit wood[3]. The

discovery of Lachnumon was part of a broader investigation into secondary metabolites from

Lachnum papyraceum that exhibited nematicidal, antimicrobial, and cytotoxic properties[2][3].

Alongside Lachnumon, other related metabolites were identified, including lachnumol A, (+)-

mycorrhizin A, (+)-chloromycorrhizin A, and (+)-dechloromycorrhizin A[1][2]. Further studies

have also led to the isolation of brominated derivatives, such as lachnumon B1 and

lachnumon B2, from cultures of Lachnum papyraceum supplemented with calcium bromide[4]

[5].

Physicochemical Properties
Lachnumon is a chlorinated metabolite that contains an unusual chlorinated epoxide group.[1]

Its chemical structure was elucidated using NMR and mass spectroscopy.[1]
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Property Value Reference

Molecular Formula C10H10Cl2O4 [6]

Molecular Weight 265.09 g/mol [6]

CAS Number 150671-02-6 [6][7]

Appearance Crystalline solid [3]

Biological Activity
Lachnumon has demonstrated a range of biological activities, making it a compound of

interest for further investigation. Its primary reported activities are nematicidal, antimicrobial,

and cytotoxic.[2]

Nematicidal Activity
Lachnumon has shown potent activity against the nematode Caenorhabditis elegans.[3]

Antimicrobial Activity
The compound exhibits antimicrobial properties, although specific details on the spectrum of

activity require further investigation of the primary literature.[2]

Cytotoxic Activity
Lachnumon has also been reported to possess cytotoxic activity.[2]

Experimental Protocols
The following sections detail the methodologies employed in the fermentation, isolation, and

characterization of Lachnumon.

Fermentation of Lachnum papyraceum
A detailed protocol for the submerged culture of Lachnum papyraceum is essential for the

production of Lachnumon. While the full, detailed protocol would be found in the primary

literature, the key steps would involve:
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Organism:Lachnum papyraceum (Karst.) Karst.[2]

Culture Type: Submerged fermentation.[1][2]

Medium: A suitable nutrient-rich liquid medium.

Incubation: Incubation for a specified period (e.g., 18 days) to allow for the production of

secondary metabolites.[3]

Extraction: Extraction of the culture filtrate and/or mycelium with an organic solvent to isolate

the crude mixture of metabolites.

Isolation and Purification
The isolation of Lachnumon from the crude extract typically involves a series of

chromatographic techniques. A general workflow would be:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8344878/
https://pubmed.ncbi.nlm.nih.gov/8344879/
https://pubmed.ncbi.nlm.nih.gov/8344878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4824808/
https://www.benchchem.com/product/b1674218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation Workflow

Crude Extract from Fermentation

Column Chromatography
(e.g., Silica Gel)

Fraction Collection
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(Nematicidal/Antimicrobial)

High-Performance Liquid Chromatography
(HPLC)

Active Fractions

Pure Lachnumon

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Lachnumon.

Structural Elucidation
The determination of Lachnumon's chemical structure relied on modern spectroscopic

methods:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY,

HMQC, HMBC) NMR experiments were crucial for determining the connectivity of atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

elemental composition and molecular weight of the compound.[1]

Signaling Pathways and Mechanism of Action
The specific molecular targets and signaling pathways affected by Lachnumon are not

extensively detailed in the provided search results. Further research is required to elucidate its

mechanism of action for its nematicidal, antimicrobial, and cytotoxic effects. A hypothetical

workflow for investigating the mechanism of action is presented below.

Mechanism of Action Investigation

Treat Target Organism/Cells
with Lachnumon

Phenotypic Assays
(e.g., Mortality, Growth Inhibition)

Transcriptomics/Proteomics
(Omics Analysis)

Target Identification
(e.g., Affinity Chromatography)Bioinformatic Pathway Analysis

Target Validation
(e.g., Gene Knockout, Overexpression)

Click to download full resolution via product page

Caption: A potential experimental workflow for elucidating Lachnumon's mechanism of action.

Conclusion
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Lachnumon, a chlorinated metabolite from the fungus Lachnum papyraceum, represents an

interesting natural product with notable biological activities. This guide has summarized the key

information regarding its discovery, origin, and characterization. The detailed experimental

protocols and proposed workflows for further investigation provide a foundation for researchers

interested in exploring the therapeutic potential of Lachnumon and related compounds.

Further studies are warranted to fully understand its mechanism of action and to evaluate its

potential for development into new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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